Cas no 202146-16-5 (METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE)

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE structure

202146-16-5 structure

Product Name:METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE

CAS No:202146-16-5

MF:C₉H₁₀ClNO₂

MW:199.634201526642

MDL:MFCD01313708

CID:1011448

PubChem ID:2736794

Update Time:2025-04-20

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Chemical and Physical Properties

Names and Identifiers

- METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE
- EN300-205310
- 202146-16-5
- Benzoic acid, 4-amino-3-chloro-5-methyl-, methyl ester
- SDBXHTMFAXKDML-UHFFFAOYSA-N
- CIA14616
- DTXSID90371610
- AS-8597
- methyl4-amino-3-chloro-5-methylbenzoate
- MFCD01313708
- SY198076
- CS-0061260
- A856756
- SCHEMBL8060962
- Z1255465551
- AKOS027252568
- MDL： MFCD01313708
- Inchi： 1S/C9H10ClNO2/c1-5-3-6(9(12)13-2)4-7(10)8(5)11/h3-4H,11H2,1-2H3
- InChI Key： SDBXHTMFAXKDML-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OC)=CC(C)=C1N

Computed Properties

Exact Mass: 199.0400063g/mol
Monoisotopic Mass: 199.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 80-82
Solubility: Very slightly soluble (0.3 g/l) (25 º C),

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019100193-1g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	95%	1g	$291.50	2023-09-02
Alichem	A019100193-5g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	95%	5g	$825.00	2023-09-02
TRC	M289100-25mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		25mg	$ 50.00	2022-06-02
TRC	M289100-50mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		50mg	$ 70.00	2022-06-02
TRC	M289100-250mg	methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5		250mg	$ 295.00	2022-06-02
Apollo Scientific	OR0597-250mg	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	250mg	£18.00	2025-02-19
Apollo Scientific	OR0597-1g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	1g	£43.00	2025-02-19
Apollo Scientific	OR0597-5g	Methyl 4-amino-3-chloro-5-methylbenzoate	202146-16-5	94%	5g	£151.00	2025-02-19
abcr	AB233608-250 mg	Methyl 4-amino-3-chloro-5-methylbenzoate; .	202146-16-5		250mg	€96.80	2023-04-27
abcr	AB233608-1 g	Methyl 4-amino-3-chloro-5-methylbenzoate; .	202146-16-5		1g	€144.50	2023-04-27

METHYL 4-AMINO-3-CHLORO-5-METHYLBENZOATE Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

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